Cas no 2228796-11-8 (2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol)

• Product Name: 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol
• CAS No: 2228796-11-8
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 6386631
• PubChem ID: 165650760
• Update Time: 2025-05-20

2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol
• 2228796-11-8
• EN300-1920254

• Inchi： 1S/C12H17BrO3/c1-4-16-10-6-8(7-12(2,3)15)5-9(13)11(10)14/h5-6,14-15H,4,7H2,1-3H3
• InChI Key： JUWGWMJBOMEMFC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(C)(C)O)OCC)O

Computed Properties

• Exact Mass: 288.03611g/mol
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol

Chemical Profile: 2-Bromo-6-Ethoxy-4-(2-Hydroxy-2-Methylpropyl)Phenol (CAS No. 2228796-11-8)

The compound 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol, identified by the CAS registry number 2228796-11-8, is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its phenolic structure, which serves as a versatile platform for various functional groups. The molecule contains a bromine atom at the 2-position, an ethoxy group at the 6-position, and a hydroxymethylpropyl group at the 4-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant agents. The phenolic hydroxyl group, combined with the bromine and ethoxy substituents, provides a platform for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol has shown promise in materials science. Its unique structure allows for the formation of stable polymers and advanced materials with tailored properties. A research team from Stanford University recently reported on its use as a building block for developing novel polymeric materials with improved thermal stability and mechanical strength. These materials have potential applications in aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include bromination, etherification, and hydroxylation reactions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective pathways for producing this compound, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol is crucial for assessing its ecological footprint. Studies conducted by environmental chemists have revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding is particularly relevant for industries engaged in large-scale production or application of this compound.

In conclusion, 2-bromo-6-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2228796-11-8) stands as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.